molecular formula C8H11NO4 B1255119 (1R,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid

(1R,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid

Cat. No.: B1255119
M. Wt: 185.18 g/mol
InChI Key: VTAARTQTOOYTES-UOPPWDSKSA-N
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Description

(1R,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H11NO4 and its molecular weight is 185.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NO4

Molecular Weight

185.18 g/mol

IUPAC Name

(1R,2S,5R,6S)-2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid

InChI

InChI=1S/C8H11NO4/c9-8(7(12)13)2-1-3-4(5(3)8)6(10)11/h3-5H,1-2,9H2,(H,10,11)(H,12,13)/t3-,4-,5+,8-/m0/s1

InChI Key

VTAARTQTOOYTES-UOPPWDSKSA-N

Isomeric SMILES

C1C[C@]([C@@H]2[C@@H]1[C@@H]2C(=O)O)(C(=O)O)N

Canonical SMILES

C1CC(C2C1C2C(=O)O)(C(=O)O)N

Synonyms

(+)-(1S,2S,5R,6S)-2-aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
2-aminobicyclo(3.1.0)hexane-2,6-dicarboxylic acid
eglumetad
LY 314582
LY 354740
LY 366563
LY-314582
LY-354740
LY-366563
LY314582
LY354740
LY366563

Origin of Product

United States

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